Cas no 1142946-17-5 (4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1142946-17-5
• MF: C₁₇H₁₉ClN₆
• MW: 342.825961351395
• CID: 842658
• PubChem ID: 53439894
• Update Time: 2025-10-24

4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 4-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]-
• DTXSID40702218
• DB-358271
• 1142946-17-5
• SCHEMBL3966565

• MDL： MFCD16877467
• Inchi： 1S/C17H19ClN6/c1-23-8-10-24(11-9-23)13-4-2-12(3-5-13)20-17-21-15(18)14-6-7-19-16(14)22-17/h2-7H,8-11H2,1H3,(H2,19,20,21,22)
• InChI Key： RBEBSZBVRGALMI-UHFFFAOYSA-N
• SMILES： ClC1C2C=CNC=2N=C(N=1)NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 342.1359723g/mol
• Monoisotopic Mass: 342.1359723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine

4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 1142946-17-5): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 1142946-17-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CMPA for brevity, belongs to the class of pyrrolo[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of CMPA features a 7H-pyrrolo[2,3-d]pyrimidine core, substituted with a 4-chlorophenyl group and a 4-(4-methylpiperazin-1-yl)phenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential of CMPA as an inhibitor of specific kinases involved in various signaling pathways. Kinases are enzymes that play crucial roles in cellular processes such as cell growth, differentiation, and apoptosis. By selectively inhibiting these kinases, CMPA can potentially disrupt aberrant signaling pathways that contribute to diseases such as cancer and inflammatory disorders.

In the context of cancer research, CMPA has shown promising results in preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CMPA effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key kinases such as Aurora A and B, which are known to be overexpressed in many types of cancer cells.

Beyond its anticancer properties, CMPA has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that CMPA can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of CMPA is another important aspect that has been studied extensively. Preclinical data indicate that CMPA exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of CMPA in various disease indications. These trials aim to provide more comprehensive data on the compound's therapeutic potential and to identify optimal dosing regimens for different patient populations.

The future prospects for CMPA are promising. As more data from ongoing clinical trials become available, it is likely that this compound will continue to attract interest from researchers and pharmaceutical companies alike. The versatility of its biological activities and its favorable pharmacological properties make it a valuable asset in the development of novel therapeutics for a range of diseases.

In conclusion, 4-Chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 1142946-17-5), or CMPA, represents a significant advancement in medicinal chemistry. Its potential as an inhibitor of key kinases involved in cancer and inflammatory diseases underscores its importance as a therapeutic candidate. Continued research and development efforts will likely further elucidate its mechanisms of action and optimize its clinical utility.